![molecular formula C16H11FN4OS B257211 6-(3-Fluorophenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B257211.png)
6-(3-Fluorophenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-(3-Fluorophenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, commonly known as FPTT, is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in various fields of research. FPTT belongs to the class of triazolo-thiadiazole derivatives, which have been extensively studied for their diverse biological activities.
Mechanism of Action
The mechanism of action of FPTT is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cellular processes. FPTT has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation, and to modulate the activity of certain signaling pathways involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
FPTT has been shown to exhibit a wide range of biochemical and physiological effects, including the inhibition of cancer cell proliferation, the modulation of inflammatory and oxidative stress pathways, and the enhancement of antioxidant activity. FPTT has also been shown to exhibit antimicrobial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
One of the major advantages of FPTT is its diverse biological activity, which makes it a promising candidate for the development of novel drug candidates. FPTT is also relatively easy to synthesize, which makes it accessible to researchers in various fields of study. However, one of the major limitations of FPTT is its potential toxicity, which requires careful evaluation in preclinical studies.
Future Directions
There are several future directions for research on FPTT, including the development of novel drug candidates for the treatment of various diseases, the elucidation of the mechanism of action of FPTT, and the evaluation of its potential toxicity in preclinical studies. Additionally, further research is needed to explore the potential applications of FPTT in other fields of study, such as materials science and nanotechnology.
In conclusion, FPTT is a promising compound that has gained significant attention in recent years due to its diverse biological activity and potential applications in various fields of research. Further research is needed to fully understand the mechanism of action of FPTT, and to evaluate its potential as a drug candidate for the treatment of various diseases.
Synthesis Methods
The synthesis of FPTT can be achieved through a multi-step process involving the reaction of 3-fluorobenzyl chloride with sodium azide, followed by the reaction of the resulting intermediate with potassium thiocyanate and hydrazine hydrate. The final product is obtained through the reaction of the intermediate with phenol in the presence of an acid catalyst. The synthesis of FPTT is a complex process that requires specialized knowledge and expertise in organic chemistry.
Scientific Research Applications
FPTT has been extensively studied for its potential applications in various fields of research, including medicinal chemistry, pharmacology, and biochemistry. FPTT has been shown to exhibit a wide range of biological activities, including antimicrobial, antioxidant, anticancer, and anti-inflammatory properties. FPTT has been used in the development of novel drug candidates for the treatment of various diseases, including cancer, bacterial infections, and inflammation.
properties
Molecular Formula |
C16H11FN4OS |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
6-(3-fluorophenyl)-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H11FN4OS/c17-12-6-4-5-11(9-12)15-20-21-14(18-19-16(21)23-15)10-22-13-7-2-1-3-8-13/h1-9H,10H2 |
InChI Key |
BQZQZUPRBWHMDN-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4=CC(=CC=C4)F |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4=CC(=CC=C4)F |
Origin of Product |
United States |
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